1-Ethyl-2-(2-methylpropyl)benzene
Cat. No. B8652397
M. Wt: 162.27 g/mol
InChI Key: XMRHRPOYXVMEEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
C=Cc1ccccc1CC(C)C
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[CH2:1]([CH:2]([CH3:3])[CH3:4])[c:5]1[c:6]([CH:7]=[CH2:8])[cH:9][cH:10][cH:11][cH:12]1.[Pd:13]>>[CH2:1]([CH:2]([CH3:3])[CH3:4])[c:5]1[c:6]([CH2:7][CH3:8])[cH:9][cH:10][cH:11][cH:12]1
|
Inputs
Step One
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Name
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C=Cc1ccccc1CC(C)C
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C=Cc1ccccc1CC(C)C
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Pd]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCc1ccccc1CC(C)C
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
